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Compound of Interest

Compound Name: Citraconimide

Cat. No.: B094617

This guide provides comprehensive safety and handling information for citraconimide,
intended for researchers, scientists, and professionals in drug development. The following
sections detail the hazards, protective measures, and emergency procedures necessary for the
safe use of this compound.

Hazard Identification and Classification

Citraconimide is classified as a hazardous chemical. It is crucial to understand its potential
health effects to ensure safe handling. The primary hazards associated with citraconimide
are:

 Skin Irritation: Causes skin irritation upon contact[1].
» Eye Irritation: Causes serious eye irritation[1].
o Respiratory Irritation: May cause respiratory tract irritation[1].

Some sources also indicate that related compounds, like citraconic anhydride, can cause
severe burns to the skin, eyes, digestive tract, and respiratory tract.[2]. It may also cause
allergic skin and respiratory reactions[2].

Physical and Chemical Properties

Understanding the physical and chemical properties of citraconimide is essential for safe
storage and handling.
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Property Value

Molecular Formula CsHsNO:2

Molecular Weight 111.10 g/mol

Appearance Data not available in search results.
Melting Point Data not available in search results.
Boiling Point Data not available in search results.
Solubility Data not available in search results.

Toxicity Data

Detailed toxicological studies providing specific quantitative data such as LD50 (Lethal Dose,
50%) or LC50 (Lethal Concentration, 50%) for citraconimide were not available in the
provided search results. However, the hazard classifications indicate that the substance is
harmful, and exposure should be minimized.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to prevent exposure and ensure
laboratory safety.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
dust or vapors.

e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly after handling the compound.

» Do not eat, drink, or smoke in areas where citraconimide is handled or stored.
 Remove and wash contaminated clothing before reuse.

Storage:
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o Store in a tightly closed container.
e Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials. While specific incompatibilities for citraconimide
were not listed, related compounds should be kept away from water, moist air, steam, strong
oxidizing agents, strong reducing agents, acids, and bases.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling
citraconimide to prevent direct contact and exposure.

PPE Type Specifications Rationale

Tight-sealing safety goggles or  To protect against splashes

Eye/Face Protection a face shield. Must meet ANSI and dust that can cause
Z87.1 standards. serious eye irritation.
Chemical-resistant gloves To prevent skin contact, which
Skin Protection (e.g., nitrile rubber) and a lab can cause irritation and
coat. potential burns.

NIOSH/MSHA approved
) ) respirator if ventilation is To prevent respiratory tract
Respiratory Protection ) ] o
inadequate or if dust/vapors irritation.

are generated.

To protect feet from potential
Footwear Closed-toe shoes. i
spills.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing all
contaminated clothing and shoes. Wash the
affected area with soap and water. Get

immediate medical attention if irritation persists.

Move the exposed person to fresh air at once. If

breathing is difficult, administer oxygen. If

Inhalation
breathing has stopped, perform artificial
respiration. Seek immediate medical attention.
Do NOT induce vomiting. If the victim is
conscious and alert, give a cupful of water.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures

Spill Cleanup:

Clean the spill area thoroughly.

Evacuate the area and ensure adequate ventilation.
Wear appropriate personal protective equipment (See Section 5).
Absorb the spill with an inert material such as vermiculite, sand, or earth.

Place the absorbed material into a suitable, labeled container for chemical waste.
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¢ Avoid runoff into storm sewers and ditches.

Waste Disposal:

» Dispose of citraconimide waste in accordance with all local, state, and federal regulations.
This material should be handled as hazardous waste.

Visual Guides
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of citraconimide.
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Caption: Decision-making workflow for citraconimide exposure response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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